Cas no 1261268-90-9 (2-Amino-5-(2-bromophenyl)furan-3-carbonitrile)
2-Amino-5-(2-bromophenyl)furan-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile
- MFCD18375283
- 1261268-90-9
- DB-062449
- CS-0443497
- AC3530
- A889689
- SY012430
- AKOS022183143
-
- MDL: MFCD18375283
- Inchi: 1S/C11H7BrN2O/c12-9-4-2-1-3-8(9)10-5-7(6-13)11(14)15-10/h1-5H,14H2
- InChI Key: OIOOEJUOQZTMRP-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1=CC(C#N)=C(N)O1
Computed Properties
- Exact Mass: 261.97400
- Monoisotopic Mass: 261.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 62.95000
- LogP: 3.74418
2-Amino-5-(2-bromophenyl)furan-3-carbonitrile Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-Amino-5-(2-bromophenyl)furan-3-carbonitrile Pricemore >>
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| Alichem | A019116111-5g |
2-Amino-5-(2-bromophenyl)furan-3-carbonitrile |
1261268-90-9 | 95% | 5g |
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| Apollo Scientific | OR470187-5g |
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1261268-90-9 | 95% | 5g |
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| Chemenu | CM196219-5g |
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| eNovation Chemicals LLC | D910927-5g |
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1261268-90-9 | 95% | 5g |
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| eNovation Chemicals LLC | D910927-5g |
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1261268-90-9 | 95% | 5g |
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1261268-90-9 | 95% | 5g |
$755 | 2025-02-28 |
2-Amino-5-(2-bromophenyl)furan-3-carbonitrile Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile
Recent Advances in the Study of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (CAS: 1261268-90-9)
2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (CAS: 1261268-90-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as a scaffold for drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the development of novel pharmaceutical agents.
The compound's unique structure, featuring a furan ring substituted with an amino group and a bromophenyl moiety, makes it a versatile intermediate in organic synthesis. Researchers have explored its utility in the construction of more complex molecules, particularly those targeting protein kinases and other enzymes involved in disease pathways. Recent publications have detailed optimized synthetic routes to produce 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile with high yield and purity, addressing previous challenges in its preparation.
In terms of biological activity, preliminary studies have demonstrated that 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile exhibits promising inhibitory effects against certain cancer cell lines. Mechanistic investigations suggest that the compound may interfere with cell proliferation by modulating key signaling pathways. These findings have spurred further research into its potential as a lead compound for anticancer drug development, with several derivatives currently under evaluation in preclinical models.
Additionally, the compound's interaction with various biological targets has been elucidated through computational modeling and X-ray crystallography. These structural insights have provided a foundation for rational drug design, enabling researchers to modify the core scaffold to enhance potency and selectivity. Recent patents and publications highlight the growing interest in this chemical space, with several pharmaceutical companies exploring its applications in oncology and inflammatory diseases.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile and its derivatives. Current research efforts are focused on improving solubility, metabolic stability, and bioavailability to facilitate its transition into clinical trials. Collaborative studies between academic institutions and industry partners are expected to accelerate progress in this area.
In conclusion, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile represents a promising candidate for drug discovery, with its multifaceted applications in medicinal chemistry. Continued research into its synthesis, biological activity, and structural optimization will be crucial in unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives for future clinical applications.
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